cyclooctyl(2-fluoro-5-methylphenyl)methanone
Overview
Description
Cyclooctyl(2-fluoro-5-methylphenyl)methanone is a chemical compound with the molecular formula C15H19FO. It consists of a cyclooctyl group (a cyclic structure with eight carbon atoms), a 2-fluoro-5-methylphenyl group (a phenyl ring with a fluorine atom at the 2nd position and a methyl group at the 5th position), and a methanone group (a carbonyl group attached to a methyl group) .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a cyclooctyl ring, a phenyl ring substituted with a fluorine atom and a methyl group, and a carbonyl group .properties
| { "Design of the Synthesis Pathway": "The synthesis of cyclooctyl(2-fluoro-5-methylphenyl)methanone can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final step of cyclization to form the target compound.", "Starting Materials": [ "Cyclooctene", "2-Fluoro-5-methylbenzaldehyde", "Methylmagnesium bromide", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Conversion of cyclooctene to cyclooctanone", "React cyclooctene with bromine in the presence of sodium hydroxide to form 1,2-dibromocyclooctane", "Treat 1,2-dibromocyclooctane with methylmagnesium bromide to form 1-magnesium-2-bromocyclooctane", "Hydrolyze 1-magnesium-2-bromocyclooctane with hydrochloric acid to form cyclooctanone", "Step 2: Conversion of 2-Fluoro-5-methylbenzaldehyde to 2-Fluoro-5-methylbenzyl alcohol", "React 2-Fluoro-5-methylbenzaldehyde with sodium borohydride in ethanol to form 2-Fluoro-5-methylbenzyl alcohol", "Step 3: Conversion of 2-Fluoro-5-methylbenzyl alcohol to 2-Fluoro-5-methylbenzyl bromide", "React 2-Fluoro-5-methylbenzyl alcohol with hydrobromic acid in diethyl ether to form 2-Fluoro-5-methylbenzyl bromide", "Step 4: Conversion of 2-Fluoro-5-methylbenzyl bromide to cyclooctyl(2-fluoro-5-methylphenyl)methanone", "React 2-Fluoro-5-methylbenzyl bromide with cyclooctanone in the presence of sodium hydroxide to form cyclooctyl(2-fluoro-5-methylphenyl)methanone", "Purify the product by washing with water, drying with sodium sulfate, and recrystallizing from ethanol" ] } | |
CAS RN |
1539090-27-1 |
Molecular Formula |
C16H21FO |
Molecular Weight |
248.3 |
Purity |
95 |
Origin of Product |
United States |
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